Cas no 2223045-38-1 (2-(iso-Butyl-d9)-pyridine-5-boronic acid pinacol ester)

2-(iso-Butyl-d9)-pyridine-5-boronic acid pinacol ester structure
2223045-38-1 structure
Product Name:2-(iso-Butyl-d9)-pyridine-5-boronic acid pinacol ester
CAS No:2223045-38-1
MF:C15H24BNO2
MW:270.223019599915
CID:6809978
PubChem ID:133550947
Update Time:2025-03-03

2-(iso-Butyl-d9)-pyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • CS-18277
    • 2-(iso-Butyl-d9)-pyridine-5-boronic acid pinacol ester
    • 2223045-38-1
    • Inchi: 1S/C15H24BNO2/c1-11(2)9-13-8-7-12(10-17-13)16-18-14(3,4)15(5,6)19-16/h7-8,10-11H,9H2,1-6H3/i1D3,2D3,9D2,11D
    • InChI Key: FBHUYGBTTUMQQD-YAAFEKRKSA-N
    • SMILES: O1B(C2=CN=C(C=C2)C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 270.2464999Da
  • Monoisotopic Mass: 270.2464999Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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